Cas no 203245-16-3 (2,3,4-Trifluoroanisole)

2,3,4-Trifluoroanisole Properties

Names and Identifiers

• 2,3,4-Trifluoroanisole
• Benzene, 1,2,3-trifluoro-4-methoxy- (9CI)
• 2,3,4,5,6-PENTAFLUOROPHENYL 1-ETHANESULPHONATE
• 1,2,3-Trifluoro-4-methoxybenzene
• JS-4203
• SCHEMBL802723
• FT-0676264
• AM61386
• 1, 2, 3-trifluoro-4-methoxybenzene
• 2,3,4-Trifluorophenol, methyl ether
• 1-(Hydroxymethyl)-2,3,4-trifluorobenzene
• J-519670
• DTXSID10380300
• CS-W010866
• A856753
• MFCD00042396
• Benzene, 1,2,3-trifluoro-4-methoxy-
• 203245-16-3
• AKOS006230027
• 1,2,3-Trifluoro-4-methoxy-benzene
• +Expand

• MDL： MFCD00042396
• InChIKey： LIVNSQZJDRPZKP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F3O/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
• SMILES： COC1=C(C(=C(C=C1)F)F)F

Computed Properties

• Exact Mass: 162.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.029
• Heavy Atom Count: 11
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 2.11250
• PSA: 9.23000
• Boiling Point: 156 ºC
• Flash Point: 54 ºC
• Color/Form: Colorless liquid
• Solubility: Unable or difficult to mix
• Density: 1.285

2,3,4-Trifluoroanisole Security Information

• Packing Group：III
• Dangerous goods sign： F
• Hazardous Material transportation number：UN3271
• PackingGroup：III
• HazardClass：3

2,3,4-Trifluoroanisole Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether